Cas no 1805467-51-9 (3,6-Bis(trifluoromethyl)-2-formylbenzoic acid)

• Product Name: 3,6-Bis(trifluoromethyl)-2-formylbenzoic acid
• CAS No: 1805467-51-9
• MF: C₁₀H₄F₆O₃
• MW: 286.127384185791
• CID: 4964019
• Update Time: 2023-08-24

3,6-Bis(trifluoromethyl)-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-formylbenzoic acid

• Inchi： 1S/C10H4F6O3/c11-9(12,13)5-1-2-6(10(14,15)16)7(8(18)19)4(5)3-17/h1-3H,(H,18,19)
• InChI Key： PVBSCHDMQIQTFB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=O)C=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 286.00646296 g/mol
• Monoisotopic Mass: 286.00646296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4
• Molecular Weight: 286.13